9H-(1,3)Dioxolo(4,5-h)pyrimido(1,6-d)(1,4)benzoxazepin-4-one, 2,3,6,7-tetrahydro-3,6-dimethyl-2-((2,4,6-trimethylphenyl)imino)-, monohydrochloride, (+-)-

• CAS No.: 108446-05-5
• Molecular Formula: C24H26ClN3O4
• Molecular Weight: 455.9 g/mol
• IUPAC Name: 5,8-dimethyl-4-(2,4,6-trimethylphenyl)imino-10,14,16-trioxa-5,7-diazatetracyclo[9.7.0.02,7.013,17]octadeca-1(18),2,11,13(17)-tetraen-6-one;hydrochloride
• InChI: InChI=1S/C24H25N3O4.ClH/c1-13-6-14(2)23(15(3)7-13)25-22-9-18-17-8-20-21(31-12-30-20)10-19(17)29-11-16(4)27(18)24(28)26(22)5;/h6-10,16H,11-12H2,1-5H3;1H
• InChI Key: HJAVDYDRZHCCIC-UHFFFAOYSA-N
• Canonical SMILES: CC1COC2=CC3=C(C=C2C4=CC(=NC5=C(C=C(C=C5C)C)C)N(C(=O)N14)C)OCO3.Cl

Description

9H-(1,3)Dioxolo(4,5-h)pyrimido(1,6-d)(1,4)benzoxazepin-4-one, 2,3,6,7-tetrahydro-3,6-dimethyl-2-((2,4,6-trimethylphenyl)imino)-, monohydrochloride, (±)- is a complex organic compound with the molecular formula C24H26ClN3O4. This compound is known for its unique structure, which includes a dioxolo ring fused with a pyrimido and benzoxazepin ring system.

Preparation Methods

The synthesis of 9H-(1,3)Dioxolo(4,5-h)pyrimido(1,6-d)(1,4)benzoxazepin-4-one, 2,3,6,7-tetrahydro-3,6-dimethyl-2-((2,4,6-trimethylphenyl)imino)-, monohydrochloride involves several steps. The synthetic route typically starts with the preparation of the dioxolo ring, followed by the formation of the pyrimido and benzoxazepin rings. The reaction conditions often require specific catalysts and solvents to ensure the correct formation of the compound. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of hydroxylated derivatives, while reduction may yield amine derivatives .

Scientific Research Applications

9H-(1,3)Dioxolo(4,5-h)pyrimido(1,6-d)(1,4)benzoxazepin-4-one, 2,3,6,7-tetrahydro-3,6-dimethyl-2-((2,4,6-trimethylphenyl)imino)-, monohydrochloride has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential as a bioactive compound with various pharmacological properties. In medicine, it is investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities. Additionally, it has industrial applications in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use. For example, in cancer research, it may inhibit the activity of certain kinases involved in cell proliferation .

Comparison with Similar Compounds

When compared to similar compounds, 9H-(1,3)Dioxolo(4,5-h)pyrimido(1,6-d)(1,4)benzoxazepin-4-one, 2,3,6,7-tetrahydro-3,6-dimethyl-2-((2,4,6-trimethylphenyl)imino)-, monohydrochloride stands out due to its unique structure and diverse applications. Similar compounds include other benzoxazepin derivatives and dioxolo-containing molecules.